Cas no 1707581-11-0 (3-Morpholinoisonicotinaldehyde)

• Product Name: 3-Morpholinoisonicotinaldehyde
• CAS No: 1707581-11-0
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 4704094
• Update Time: 2025-07-23

3-Morpholinoisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-morpholinoisonicotinaldehyde
• 3-Morpholinoisonicotinaldehyde

• Inchi： 1S/C10H12N2O2/c13-8-9-1-2-11-7-10(9)12-3-5-14-6-4-12/h1-2,7-8H,3-6H2
• InChI Key： VNWTYVDQSBOYAB-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=NC=CC=2C=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 3-Morpholinoisonicotinaldehyde

Comprehensive Overview of 3-Morpholinoisonicotinaldehyde (CAS No. 1707581-11-0): Properties, Applications, and Research Insights

3-Morpholinoisonicotinaldehyde (CAS No. 1707581-11-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of isonicotinaldehyde, this compound incorporates a morpholine moiety, which enhances its reactivity and potential applications in drug discovery. The presence of both aldehyde and heterocyclic groups makes it a versatile intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for 3-Morpholinoisonicotinaldehyde has surged, driven by its role in medicinal chemistry and material science. Researchers are exploring its utility in designing small-molecule therapeutics, especially for targeting protein-protein interactions (PPIs) and enzymatic pathways. Its CAS No. 1707581-11-0 is frequently searched in academic databases, reflecting growing interest in its synthetic protocols and structure-activity relationships (SAR).

From a chemical perspective, 3-Morpholinoisonicotinaldehyde exhibits notable stability under ambient conditions, making it suitable for multistep synthesis. Its molecular weight (221.25 g/mol) and solubility in polar solvents like DMSO and methanol facilitate its use in high-throughput screening (HTS) assays. The compound’s aldehyde group serves as a critical handle for condensation reactions, enabling the construction of Schiff bases or hydrazone derivatives, which are pivotal in developing anticancer and antiviral scaffolds.

The rise of AI-driven drug discovery has further amplified the relevance of 3-Morpholinoisonicotinaldehyde. Computational models often highlight morpholine-containing compounds for their bioavailability and target selectivity, aligning with trends in fragment-based drug design (FBDD). Additionally, its low toxicity profile in preliminary studies makes it a candidate for green chemistry applications, addressing the industry’s shift toward sustainable synthesis.

In the context of patent literature, CAS No. 1707581-11-0 appears in claims related to kinase inhibitors and neuroprotective agents. Its structural motif is recurrent in FDA-approved drugs, underscoring its pharmacophore potential. For instance, morpholine rings are found in EGFR inhibitors and PI3K modulators, which dominate oncology research. This connection positions 3-Morpholinoisonicotinaldehyde as a high-value building block for precision medicine.

From a commercial standpoint, suppliers of 3-Morpholinoisonicotinaldehyde emphasize its high purity (>98%) and scalable synthesis, catering to contract research organizations (CROs) and academic labs. The compound’s cost-effectiveness compared to analogous boronic acids or halogenated intermediates adds to its appeal. Searches for bulk pricing and custom synthesis options reflect its industrial demand.

Looking ahead, 3-Morpholinoisonicotinaldehyde is poised to play a pivotal role in next-generation therapeutics, particularly in combinatorial chemistry and covalent inhibitor development. Its integration into automated synthesis platforms and machine learning-aided molecular design will likely expand its applications. As research continues, this compound may emerge as a cornerstone in drug repurposing and polypharmacology strategies.